Cas no 1805618-57-8 (Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate
• CAS No: 1805618-57-8
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 4883715
• Update Time: 2025-06-08

Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate

• Inchi： 1S/C11H12F3NO2/c1-3-17-8(16)4-7-6(2)5-15-10(9(7)12)11(13)14/h5,11H,3-4H2,1-2H3
• InChI Key： NSNMNKWEGGNDJY-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate (CAS No. 1805618-57-8)

Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate (CAS No. 1805618-57-8) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in developing next-generation therapeutics and sustainable agrochemicals, aligning with global trends toward precision medicine and environmentally friendly farming practices.

The growing interest in fluorinated compounds like Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate stems from their enhanced metabolic stability and bioavailability. Fluorine incorporation often improves a molecule's binding affinity to biological targets, a property leveraged in drug design and material science. Recent studies highlight its potential in addressing antimicrobial resistance (AMR), a critical global health challenge. Additionally, its application in crop protection aligns with the demand for low-toxicity pesticides, a hot topic in sustainable agriculture. These attributes make CAS No. 1805618-57-8 a compound of high relevance in contemporary scientific discourse.

From a synthetic chemistry perspective, Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate exemplifies advancements in heterocyclic chemistry. Its preparation involves selective fluorination techniques, a area of intense research due to the scarcity of natural fluorine sources. The compound's ethyl acetate moiety further enhances its utility as a building block for derivatization. Questions like "How to synthesize fluorinated pyridines?" or "What are the applications of difluoromethyl groups in drug discovery?" frequently appear in academic and industrial searches, reflecting its technical significance. This aligns with the broader shift toward green chemistry and atom-efficient synthesis.

The commercial availability of Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate (CAS No. 1805618-57-8) has expanded its use in high-throughput screening and medicinal chemistry projects. Its role in kinase inhibitor development, particularly for oncology targets, is a recurring theme in recent literature. Moreover, its stability under physiological conditions makes it a candidate for prodrug formulations, addressing challenges like poor solubility or rapid clearance. These aspects resonate with trending queries such as "Fluorine in drug delivery" or "Pyridine-based kinase inhibitors," underscoring its interdisciplinary appeal.

In conclusion, Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate represents a convergence of chemical innovation and practical applications. Its CAS No. 1805618-57-8 serves as a key identifier for researchers exploring fluorinated heterocycles. As the scientific community prioritizes targeted therapies and eco-friendly agrochemicals, this compound's relevance will likely grow, making it a subject of ongoing investigation and industrial interest.